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Compound of Interest

(S)-Tert-butyl 1-aminopropan-2-
Compound Name:
ylcarbamate

Cat. No.: B139727

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of (S)-tert-butyl 1-aminopropan-2-ylcarbamate. The information is intended
for researchers, scientists, and professionals in the field of drug development and organic
synthesis.

Chemical Identity and Core Properties

(S)-tert-butyl 1-aminopropan-2-ylcarbamate is a chiral building block commonly utilized in
organic and medicinal chemistry. The presence of a primary amine and a Boc-protected
secondary amine makes it a valuable intermediate for the synthesis of more complex
molecules, particularly peptidomimetics and other chiral compounds.

Table 1: Core Chemical Identifiers

Identifier Value

IUPAC Name (S)-tert-butyl 1-aminopropan-2-ylcarbamate[1]
CAS Number 146552-71-8[1]

Molecular Formula CsH1sN202[1]

Molecular Weight 174.24 g/mol [1]

InChl Key JOXZBJAAOLPTKP-LURJTMIESA-N
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Table 2: Physicochemical and Computed Properties

Property Value
Physical Form Solid

Purity >95%
Storage Temperature Refrigerator

Topological Polar Surface Area (TPSA)

55.56 A2 (Value for a similar isomer)[2]

logP

1.20 (Value for a similar isomer)[2]

Hydrogen Bond Donors

1 (Value for a similar isomer)[2]

Hydrogen Bond Acceptors

3 (Value for a similar isomer)[2]

Rotatable Bonds

2 (Value for a similar isomer)[2]

Safety and Handling

Proper handling of (S)-tert-butyl 1-aminopropan-2-ylcarbamate is essential in a laboratory

setting. The compound is classified as hazardous, and appropriate personal protective

equipment (PPE) should be used.

Table 3: GHS Hazard Information
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Category Code Description

Signal Word - Warning

Hazard Statements H302 Harmful if swallowed
H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Avoid breathing

Precautionary Statements P261 dust/fumes/gas/mist/vapors/spr

ay

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing

Storage and Handling Recommendations:

o Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area, such as a
refrigerator.[3]

» Handling: Use only with adequate ventilation or under a chemical fume hood.[3][4] Avoid
contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling.[3] Wear
protective gloves, clothing, and eye/face protection.[3]

Role in Organic Synthesis

(S)-tert-butyl 1-aminopropan-2-ylcarbamate is primarily used as a chiral intermediate. The
tert-butoxycarbonyl (Boc) group serves as a robust protecting group for the amine, which is
stable under a variety of reaction conditions but can be easily removed with mild acids. This
allows for selective reaction at the free primary amine, making it a versatile tool for constructing
nitrogen-containing molecules.

Its applications include:
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o Peptide Synthesis: Used as a non-natural amino acid derivative to build complex peptides
and peptidomimetics.[5]

» Chiral Building Block: Serves as a foundational structure for the synthesis of enantiomerically
pure pharmaceuticals and other complex organic molecules.[5]

General Synthetic Workflow
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Caption: General workflow for using the title compound in a coupling reaction.

Experimental Protocols

While a specific protocol for the synthesis of (S)-tert-butyl 1-aminopropan-2-ylcarbamate is
not detailed in the provided results, a representative experimental protocol for its use in a
coupling reaction can be described based on common organic chemistry methods.

Protocol: Amide Coupling Reaction

This protocol outlines a general procedure for the acylation of the primary amine of (S)-tert-
butyl 1-aminopropan-2-ylcarbamate.
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Reaction Setup:

o To a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add (S)-tert-
butyl 1-aminopropan-2-ylcarbamate (1.0 molar equivalent).

o Dissolve the starting material in a suitable anhydrous solvent (e.g., dichloromethane or
acetonitrile) to a concentration of approximately 0.1-0.5 M.

o If the reaction requires a non-nucleophilic base to scavenge acid, add triethylamine (1.1-
1.5 molar equivalents).

o Cool the resulting mixture in an ice bath (0 °C).
Reagent Addition:

o Slowly add the desired acylating agent (e.g., an acyl chloride or anhydride, 1.0-1.1 molar
equivalents) dropwise to the stirred solution.

Reaction Monitoring:
o Allow the reaction to warm to room temperature and stir for a period of 2-16 hours.

o Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

Workup and Isolation:

o Upon completion, quench the reaction by adding water or a saturated aqueous solution of
sodium bicarbonate.

o Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic
solvent (e.qg., ethyl acetate or dichloromethane).

o Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g.,
Na2S0a4 or MgSO0a), filter, and concentrate under reduced pressure.

Purification:
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o Purify the resulting crude product by flash column chromatography on silica gel using an
appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure
acylated product.
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Caption: Step-by-step workflow for a typical amide coupling experiment.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b139727?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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